Cas no 540523-41-9 (2-Pyridinemethanesulfonylchloride)

• Product Name: 2-Pyridinemethanesulfonylchloride
• CAS No: 540523-41-9
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD05662447
• CID: 68395
• PubChem ID: 3707521
• Update Time: 2025-04-18

2-Pyridinemethanesulfonylchloride Chemical and Physical Properties

Names and Identifiers

• Pyridin-2-ylmethanesulfonyl chloride
• 2-Pyridinemethanesulfonylchloride
• pyridin-2-yl-methane sulfonyl chloride
• 540523-41-9
• 2-PYRIDINEMETHANESULFONYL CHLORIDE
• CS-0270557
• FT-0600144
• EN300-270695
• DTXSID80395320
• AB21747
• (pyridin-2-yl)methanesulfonyl chloride
• SCHEMBL1457801
• AKOS000139977
• AM100924
• J-524094
• pyridin-2-yl-methanesulfonyl chloride

• MDL： MFCD05662447
• Inchi： 1S/C6H6ClNO2S/c7-11(9,10)5-6-3-1-2-4-8-6/h1-4H,5H2
• InChI Key： AJMQRUCRBKMIKB-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 190.98100
• Monoisotopic Mass: 190.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• Density: 1.458
• Boiling Point: 302.9 °C at 760 mmHg
• Flash Point: 302.9 °C at 760 mmHg
• PSA: 55.41000
• LogP: 2.23100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives